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Compound of Interest

Compound Name: 3-Bromo-2-fluorophenol

Cat. No.: B134220 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromo-2-fluorophenol, a key

building block in the synthesis of novel compounds for the pharmaceutical and agrochemical

industries. This document details its chemical identity, physicochemical properties, a plausible

synthetic route, and its significant applications.

Chemical Identity and Synonyms
The compound with the systematic IUPAC name 3-bromo-2-fluorophenol is a disubstituted

phenol.[1][2] It is also known by several synonyms, which are listed below:

3-Bromo-2-fluoro-phenol[1]

Phenol, 3-bromo-2-fluoro-

CAS Number: 156682-53-0[1][2]

Physicochemical Properties
A summary of the key physicochemical properties of 3-Bromo-2-fluorophenol is presented in

the table below. These properties are crucial for designing synthetic protocols, understanding

its reactivity, and ensuring safe handling.
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Property Value Source

Molecular Formula C₆H₄BrFO [1][3]

Molecular Weight 191.00 g/mol [1][3]

Boiling Point
207.4 °C at 760 mmHg

(Predicted)
[4][5]

Flash Point 79.2 °C (Predicted) [4][5]

Density 1.764 g/cm³ (Predicted) [4]

Vapor Pressure
0.157 mmHg at 25°C

(Predicted)
[4]

XLogP3 2.4 [1][4]

InChI Key
MEZFCUMYQXLFOV-

UHFFFAOYSA-N
[1]

SMILES C1=CC(=C(C(=C1)Br)F)O [1]

Synthesis and Experimental Protocols
A specific, detailed experimental protocol for the synthesis of 3-Bromo-2-fluorophenol is not

readily available in the public domain. However, a plausible synthetic route involves the

electrophilic aromatic substitution (bromination) of 2-fluorophenol. The hydroxyl group of 2-

fluorophenol is a strongly activating, ortho-, para-directing group, while the fluorine atom is a

deactivating, but also ortho-, para-directing group. Therefore, the bromination of 2-fluorophenol

is expected to yield a mixture of isomers, including the desired 3-Bromo-2-fluorophenol.

Below is a generalized experimental protocol adapted from the bromination of a similar

compound, 4-fluorophenol.[6][7] Purification by column chromatography would be necessary to

isolate the desired 3-bromo-2-fluorophenol isomer.

Plausible Synthesis of 3-Bromo-2-fluorophenol via
Bromination of 2-Fluorophenol
Materials:
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2-Fluorophenol

Bromine (Br₂)

A suitable solvent (e.g., Dichloroethane, Acetic Acid)

Sodium sulfite (Na₂SO₃) or Sodium thiosulfate (Na₂S₂O₃) solution

Sodium bicarbonate (NaHCO₃) solution

Anhydrous magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄)

Solvents for column chromatography (e.g., Hexane, Ethyl Acetate)

Procedure:

Dissolution: Dissolve 2-fluorophenol in the chosen solvent in a round-bottom flask equipped

with a magnetic stirrer and a dropping funnel.

Cooling: Cool the solution to a low temperature (e.g., 0-5 °C) using an ice bath to control the

reaction's exothermicity and potentially improve regioselectivity.

Bromination: Prepare a solution of bromine in the same solvent. Add the bromine solution

dropwise to the stirred 2-fluorophenol solution while maintaining the low temperature. The

reaction progress can be monitored by Thin Layer Chromatography (TLC).

Quenching: After the reaction is complete, quench the excess bromine by adding a solution

of sodium sulfite or sodium thiosulfate until the reddish-brown color of bromine disappears.

Work-up: Transfer the reaction mixture to a separatory funnel. Wash the organic layer with a

saturated solution of sodium bicarbonate to neutralize any remaining acid, followed by

washing with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary

evaporator to obtain the crude product.
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Purification: Purify the crude product, which will be a mixture of isomers, by flash column

chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane

and ethyl acetate) to isolate the 3-Bromo-2-fluorophenol.

Safety Precautions:

Bromine is highly corrosive, toxic, and volatile. All manipulations involving bromine must be

performed in a well-ventilated chemical fume hood.[7]

Wear appropriate personal protective equipment (PPE), including safety goggles, a face

shield, and acid-resistant gloves.[7]

Have a quenching agent, such as sodium thiosulfate solution, readily available in case of

spills.[7]

Applications in Research and Development
3-Bromo-2-fluorophenol is a valuable building block in organic synthesis, particularly for the

development of new molecules in the pharmaceutical and agrochemical sectors. Its utility

stems from the presence of three reactive sites: the hydroxyl group, the bromine atom, and the

activated aromatic ring.

Pharmaceutical Synthesis: The compound serves as a precursor for the synthesis of novel

drug candidates. The bromo- and fluoro-substituted phenyl moiety can be a key

pharmacophore in molecules designed as potential antimicrobial and anti-inflammatory

agents. The bromine atom allows for further molecular elaboration through cross-coupling

reactions (e.g., Suzuki, Heck, Sonogashira), enabling the construction of complex molecular

architectures.

Agrochemical Research: In the agrochemical industry, 3-Bromo-2-fluorophenol is used as

an intermediate for the development of new pesticides and herbicides. The incorporation of

halogen atoms into the molecular structure can enhance the biological activity and metabolic

stability of the final products.

Visualizations
Synthetic Workflow
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The following diagram illustrates a plausible workflow for the synthesis of 3-Bromo-2-
fluorophenol.

Start: 2-Fluorophenol

Dissolve in Solvent

Cool to 0-5 °C

Add Bromine Solution
(Electrophilic Aromatic Substitution)

Quench with Na₂SO₃ Solution

Aqueous Work-up
(Wash with NaHCO₃ and Brine)

Dry and Concentrate

Purify by Column Chromatography

Product: 3-Bromo-2-fluorophenol
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Click to download full resolution via product page

Caption: Plausible synthetic workflow for 3-Bromo-2-fluorophenol.

Applications as a Synthetic Building Block
The diagram below outlines the key applications of 3-Bromo-2-fluorophenol in the synthesis

of various target molecules.

3-Bromo-2-fluorophenol

Pharmaceuticals Agrochemicals

Antimicrobial Agents

Synthesis of

Anti-inflammatory Agents

Synthesis of

Other Active Pharmaceutical
Ingredients (APIs)

Synthesis of

Pesticides
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Synthesis of

Click to download full resolution via product page

Caption: Applications of 3-Bromo-2-fluorophenol in synthesis.

Safety and Handling
3-Bromo-2-fluorophenol is considered a hazardous substance and should be handled with

care.

Hazard Statements: Causes skin irritation (H315), causes serious eye irritation (H319), and

may cause respiratory irritation (H335).[4] It may also be harmful if swallowed, in contact with

skin, or if inhaled.[1]

Precautionary Statements:

Prevention: Avoid breathing dust/fume/gas/mist/vapors/spray. Wash skin thoroughly after

handling. Use only outdoors or in a well-ventilated area. Wear protective gloves/eye
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protection/face protection.[4]

Response: If on skin, wash with plenty of water. If in eyes, rinse cautiously with water for

several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If

inhaled, remove person to fresh air and keep comfortable for breathing.[4]

Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up.[4]

Disposal: Dispose of contents/container to an approved waste disposal plant.[4]

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the

supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b134220?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

